Cas no 2877680-95-8 (4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2877680-95-8
• MF: C₁₇H₂₀ClFN₆
• MW: 362.832304954529
• CID: 5309400
• PubChem ID: 165433133
• Update Time: 2025-06-08

4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine
• AKOS040874431
• F6790-3295
• 2877680-95-8
• 4-[4-(5-Chloro-3-fluoro-2-pyridinyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine

• Inchi： 1S/C17H20ClFN6/c18-13-11-14(19)16(21-12-13)24-9-7-23(8-10-24)15-3-4-20-17(22-15)25-5-1-2-6-25/h3-4,11-12H,1-2,5-10H2
• InChI Key： SSLDTTSQWZOOLI-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NC=CC(N2CCN(C3=NC=C(Cl)C=C3F)CC2)=N1

Computed Properties

• Exact Mass: 362.1422005g/mol
• Monoisotopic Mass: 362.1422005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 553.7±60.0 °C(Predicted)
• pka: 9.79±0.50(Predicted)

Additional information on 4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine

4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine (CAS No. 2877680-95-8): A Comprehensive Overview

4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine (CAS No. 2877680-95-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as CAS No. 2877680-95-8, is a member of the pyrimidine family and features a unique structural arrangement that includes a piperazine ring and a pyrrolidine moiety, both of which are known for their biological activity and pharmacological properties.

The chemical structure of 4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine is characterized by the presence of a central pyrimidine core, which is substituted with a piperazine ring at the 4-position and a pyrrolidine group at the 2-position. The piperazine ring is further substituted with a 5-chloro-3-fluoropyridine moiety, which imparts unique electronic and steric properties to the molecule. These structural features contribute to the compound's ability to interact with specific biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of CAS No. 2877680-95-8 in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine signaling pathways. The compound has been shown to exhibit potent serotonin reuptake inhibition (SRI) activity, which makes it a potential candidate for the treatment of depression and anxiety disorders. Additionally, its ability to modulate dopamine receptors suggests that it may have applications in treating Parkinson's disease and other movement disorders.

In the realm of oncology, 4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine has demonstrated promising anti-cancer properties. Preclinical studies have shown that it can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of cell cycle progression and induction of apoptosis in cancer cells, while sparing normal cells. This selective toxicity profile makes it an attractive candidate for further development as an anti-cancer agent.

The pharmacokinetic properties of CAS No. 2877680-95-8 have also been extensively studied. It exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a long half-life and low clearance rate. These properties are crucial for ensuring that the compound can be effectively delivered to its target site in the body and maintain therapeutic concentrations over an extended period. Furthermore, preclinical toxicology studies have shown that the compound has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

In addition to its therapeutic potential, 4-[4-(5-chloro-3-fluoropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-y l)pyrimidine has also been investigated for its use as a research tool in academic and industrial laboratories. Its unique chemical structure and biological activity make it an ideal candidate for studying various cellular processes and signaling pathways. For example, it can be used to investigate the role of serotonin and dopamine receptors in neuronal function and to explore new targets for drug discovery.

The synthesis of CAS No. 2877680-95-8 involves several well-established chemical reactions, including nucleophilic substitution, coupling reactions, and cyclization steps. The synthetic route is highly efficient and scalable, making it suitable for large-scale production if needed. This ease of synthesis is an important factor in its potential commercialization as a pharmaceutical product.

In conclusion, 4-[4-(5-chloro-3-fluoropyridin -2-y l)piperazin -1-y l]-2-(pyrrolidin -1-y l)pyrimidine (CAS No. 2877680 -95 -8) represents a promising compound with diverse therapeutic applications and valuable research potential. Its unique chemical structure, favorable pharmacokinetic properties, and broad spectrum of biological activities make it an exciting candidate for further development in both clinical and preclinical settings. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic uses of this compound will emerge, further solidifying its importance in the field of medicinal chemistry.